Cas no 395662-74-5 (1H-Pyrazole-4-carboxylicacid, 4,5-dihydro-5-oxo-, hydrazide)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 4,5-dihydro-5-oxo-, hydrazide
• CAS No: 395662-74-5
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 299725
• PubChem ID: 16637088
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 4,5-dihydro-5-oxo-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 4,5-dihydro-5-oxo-, hydrazide
• 1H-Pyrazole-4-carboxylic acid, 4,5-dihydro-5-oxo-, hydrazide (9CI)
• 5-oxo-1,4-dihydropyrazole-4-carbohydrazide
• 5-oxo-4,5-dihydro-1H-pyrazole-4-carbohydrazide
• 1H-Pyrazole-4-carboxylic acid,4,5-dihydro-5-oxo-,hydrazide(9ci)
• 395662-74-5
• DTXSID60586234

• Inchi： 1S/C4H6N4O2/c5-7-3(9)2-1-6-8-4(2)10/h1-2H,5H2,(H,7,9)(H,8,10)
• InChI Key： GDVRHFTYFXLDEU-UHFFFAOYSA-N
• SMILES： O=C1C(C(NN)=O)C=NN1

Computed Properties

• Exact Mass: 142.04918
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 96.58